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Compound of Interest

Compound Name: 4-Ethylbenzyl alcohol

Cat. No.: B1584531 Get Quote

An In-depth Technical Guide on the Physical Properties of p-Ethylbenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and

spectroscopic properties of p-ethylbenzyl alcohol (also known as (4-ethylphenyl)methanol). The

information is curated for professionals in research and development, with a focus on clear

data presentation and standardized experimental methodologies.

General and Physical Properties
p-Ethylbenzyl alcohol is an aromatic primary alcohol characterized by a benzyl alcohol

structure with an ethyl group substituted at the para position of the benzene ring.[1] It typically

presents as a clear, colorless to light yellow liquid.[2]

Table 1: General Properties of p-Ethylbenzyl Alcohol
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Property Value Source(s)

Chemical Name (4-ethylphenyl)methanol [1]

Synonyms
p-Ethylbenzyl alcohol, 4-

Ethylbenzenemethanol
[1][2]

CAS Number 768-59-2 [1]

Molecular Formula C₉H₁₂O [1]

Molecular Weight 136.19 g/mol [1]

Appearance
Colorless to light yellow clear

liquid
[2]

Table 2: Physical Properties of p-Ethylbenzyl Alcohol
Property Value Conditions Source(s)

Boiling Point 115-117 °C at 9 mmHg

Density 1.028 g/mL at 25 °C

Refractive Index n²⁰/D 1.527 at 20 °C

Flash Point 220 °F (104.4 °C)

Solubility

Moderately soluble in

water, soluble in

organic solvents

[2]

pKa 14.48 ± 0.10 Predicted

LogP 2.27

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation and purity assessment of

chemical compounds.

Table 3: ¹H NMR Spectral Data for p-Ethylbenzyl Alcohol
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Solvent: CDCl₃, Frequency: 399.65 MHz

Assignment
Chemical Shift
(ppm)

Multiplicity Integration

Aromatic-H 7.190 2H

Aromatic-H 7.134 2H

-CH₂-OH 4.500 Singlet 2H

-CH₂-CH₃ 2.608 Quartet 2H

-CH₂-CH₃ 1.204 Triplet 3H

Experimental Protocols
The following sections detail standardized laboratory methodologies for determining the key

physical properties of liquid compounds like p-ethylbenzyl alcohol.

Determination of Boiling Point (Capillary Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[3][4]

Apparatus:

Thiele tube or oil bath

Thermometer (-10 to 250 °C)

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)

Liquid paraffin or heating oil

Procedure:
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Add a few milliliters of p-ethylbenzyl alcohol to the small test tube.

Place the capillary tube into the test tube with its open end submerged in the liquid.

Attach the test tube to the thermometer, ensuring the sample is level with the thermometer

bulb.

Immerse the assembly into the Thiele tube or oil bath, making sure the heating oil level is

above the sample level.

Gently heat the apparatus.[5] Initially, air trapped in the capillary tube will expand and exit as

bubbles.

Continue heating until a rapid and continuous stream of bubbles emerges from the capillary

tip. This indicates the vapor pressure of the sample has exceeded the external pressure.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube.[5] Record this temperature.

Determination of Density (Pycnometer or Gravimetric
Method)
Density is the mass of a substance per unit volume.[6] A common and accurate method

involves using a graduated cylinder and a precision balance.[7][8]

Apparatus:

Analytical balance (precision of ±0.001 g)

Graduated cylinder or volumetric flask (e.g., 10 mL)

Thermometer

Procedure:

Measure and record the mass of a clean, dry graduated cylinder on the analytical balance.
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Carefully add a specific volume of p-ethylbenzyl alcohol (e.g., 10 mL) to the graduated

cylinder. Record the exact volume.

Measure and record the combined mass of the graduated cylinder and the liquid sample.

Measure and record the temperature of the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the

combined mass.

Calculate the density using the formula: Density = Mass / Volume.

Determination of Refractive Index (Abbe Refractometer)
The refractive index measures how much the path of light is bent when entering the substance.

[9] It is a characteristic property useful for identification and purity assessment.

Apparatus:

Abbe Refractometer

Constant temperature water bath

Light source (typically built-in)

Dropper or pipette

Procedure:

Turn on the refractometer and its light source. If required, connect it to a water bath set to the

desired temperature (e.g., 20 °C).

Clean the surfaces of the measuring and illuminating prisms with a suitable solvent (e.g.,

ethanol or acetone) and a soft lens tissue.

Using a dropper, apply a few drops of p-ethylbenzyl alcohol onto the surface of the lower

prism.

Close the prisms firmly. The liquid should spread evenly to form a thin film.
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Look through the eyepiece. Adjust the control knob until the field of view is divided into a light

and a dark section.

Sharpen the dividing line (the borderline) by adjusting the chromaticity screw.

Align the borderline precisely with the crosshairs in the eyepiece.

Read the refractive index value from the built-in scale.

Acquisition of ¹H NMR Spectrum
Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the

molecular structure of a compound.[10]

Apparatus:

NMR Spectrometer (e.g., 400 MHz)

NMR tube

Deuterated solvent (e.g., Chloroform-d, CDCl₃)

Pipette

Procedure:

Sample Preparation: Dissolve approximately 10-20 mg of p-ethylbenzyl alcohol in 0.6-0.7 mL

of a deuterated solvent (e.g., CDCl₃) in a small vial.[11][12] The solvent contains deuterium

for the instrument's field-frequency lock.[12]

Transfer to NMR Tube: Filter the solution through a small cotton or glass wool plug in a

pipette directly into a clean, dry NMR tube to remove any particulate matter.[11]

Instrument Setup: Insert the NMR tube into the spectrometer's spinner turbine and place it in

the instrument's magnet.

Acquisition: The instrument operator will perform the following steps:

Lock onto the deuterium signal of the solvent.
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"Shim" the magnetic field to optimize its homogeneity, resulting in sharp spectral lines.

Set acquisition parameters, such as pulse width, acquisition time, and number of scans.

Acquire the raw data (Free Induction Decay or FID).

Data Processing: The FID is converted into a spectrum via a Fourier Transform (FT). The

spectrum is then phased, baseline-corrected, and calibrated (typically using the residual

solvent peak, e.g., CHCl₃ at 7.26 ppm). The peaks are then integrated to determine the

relative number of protons.[10]

Visualizations
Logical and Workflow Diagrams
The following diagrams illustrate key relationships and processes relevant to the study of p-

ethylbenzyl alcohol.
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Caption: Relationship between molecular structure and physical properties.
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Caption: General experimental workflow for chemical characterization.

Biological Activity Evaluation Pathway
While specific signaling pathways for p-ethylbenzyl alcohol are not well-documented, its

structural similarity to other biologically active benzyl alcohols suggests a potential for

interaction with biological systems. Benzyl alcohol itself possesses antimicrobial and local

anesthetic properties.[13] Furthermore, derivatives like p-hydroxybenzyl alcohol have been

shown to be active in pathways such as the Nrf2 and JNK/c-Jun signaling pathways.[14][15]

The following workflow outlines a logical progression for investigating the biological activity of a

compound like p-ethylbenzyl alcohol.
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Caption: A logical workflow for investigating biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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